Cas no 1806062-50-9 (5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1806062-50-9
• MF: C₇H₄F₅N₃O₅S
• MW: 337.180777549744
• CID: 4844093
• Update Time: 2025-10-28

5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H4F5N3O5S/c8-5(9)2-1-14-6(21(13,18)19)4(3(2)15(16)17)20-7(10,11)12/h1,5H,(H2,13,18,19)
• InChI Key： XFXWLSQPIGRDBR-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(C(F)F)=CN=1)[N+](=O)[O-])OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 486
• XLogP3: 1.4
• Topological Polar Surface Area: 137

Additional information on 5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide

Recent Advances in the Study of 5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide (CAS: 1806062-50-9)

The compound 5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide (CAS: 1806062-50-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with 5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide, particularly in achieving high yields and purity. Advanced synthetic routes involving multi-step reactions have been developed, with a focus on optimizing reaction conditions to minimize by-products and improve scalability. These advancements are crucial for the compound's potential use in large-scale pharmaceutical production.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide exhibits promising inhibitory effects against specific enzyme targets, including those involved in inflammatory pathways and microbial resistance. These findings suggest potential applications in treating inflammatory diseases and antibiotic-resistant infections. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's mechanism of action. Computational modeling and molecular docking studies have provided insights into how 5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide interacts with its target enzymes. These studies reveal that the compound's unique fluorinated and sulfonamide groups play a critical role in binding affinity and selectivity, offering opportunities for structure-activity relationship (SAR) optimization.

Despite these promising findings, challenges remain in translating 5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide into clinical applications. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound's development.

In conclusion, 5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activities warrant continued research to fully elucidate its therapeutic potential. Future studies should focus on optimizing its synthetic routes, expanding its biological evaluations, and addressing key developmental challenges to pave the way for clinical translation.